Cas no 91968-83-1 (hexyl thiophene-2-carboxylate)

• Product Name: hexyl thiophene-2-carboxylate
• CAS No: 91968-83-1
• MF: C₁₁H₁₆O₂S
• MW: 212.308542251587
• CID: 1971627
• PubChem ID: 574113
• Update Time: 2025-04-21

hexyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• hexyl thiophene-2-carboxylate
• 2-thiophenecarboxylic acid, hexyl ester
• Hexyl 2-thiophenecarboxylate
• thiophene-2-carboxylic acid hexyl ester
• PJYCYAKGVCZVQF-UHFFFAOYSA-N
• AKOS017218956
• DTXSID301034251
• Hexyl 2-thiophenecarboxylate #
• 91968-83-1

• Inchi： 1S/C11H16O2S/c1-2-3-4-5-8-13-11(12)10-7-6-9-14-10/h6-7,9H,2-5,8H2,1H3
• InChI Key： PJYCYAKGVCZVQF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(=O)OCCCCCC

Computed Properties

• Exact Mass: 212.087
• Monoisotopic Mass: 212.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.065
• Boiling Point: 289.7°C at 760 mmHg
• Flash Point: 129°C
• Refractive Index: 1.509